Cas no 53100-69-9 (2-Butenoic acid,4,4',4''-[(butylstannylidyne)tris(oxy)]tris[4-oxo-, triisooctyl ester, (Z,Z,Z)-(9CI))

2-Butenoic acid,4,4',4''-[(butylstannylidyne)tris(oxy)]tris[4-oxo-, triisooctyl ester, (Z,Z,Z)-(9CI) structure
53100-69-9 structure
Product name:2-Butenoic acid,4,4',4''-[(butylstannylidyne)tris(oxy)]tris[4-oxo-, triisooctyl ester, (Z,Z,Z)-(9CI)
CAS No:53100-69-9
MF:C40H66O12Sn
MW:857.654853343964
CID:372825
PubChem ID:16684088

2-Butenoic acid,4,4',4''-[(butylstannylidyne)tris(oxy)]tris[4-oxo-, triisooctyl ester, (Z,Z,Z)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid,4,4',4''-[(butylstannylidyne)tris(oxy)]tris[4-oxo-, triisooctyl ester, (Z,Z,Z)-(9CI)
    • 4-O-[butyl-bis[[4-(6-methylheptoxy)-4-oxobut-2-enoyl]oxy]stannyl] 1-O-(6-methylheptyl) but-2-enedioate
    • triisooctyl 4,4',4''-[(butylstannylidyne)tris(oxy)]tris[4-oxoisocrotonate]
    • 4-[(6-methylheptyl)oxy]-4-oxobut-2-enoic acid - butyl-lambda~2~-stannanyl (3:1)
    • Triisooctyl 4,4',4''-((butylstannylidyne)tris(oxy))tris(4-oxoisocrotonate)
    • 53100-69-9
    • EINECS 258-363-8
    • Inchi: InChI=1S/3C12H20O4.C4H9.Sn/c3*1-10(2)6-4-3-5-9-16-12(15)8-7-11(13)14;1-3-4-2;/h3*7-8,10H,3-6,9H2,1-2H3,(H,13,14);1,3-4H2,2H3;/q;;;;+3/p-3
    • InChI Key: AVKFSGKWGPDHSV-UHFFFAOYSA-K
    • SMILES: CCCC[Sn](OC(=O)C=CC(=O)OCCCCCC(C)C)(OC(=O)C=CC(=O)OCCCCCC(C)C)OC(=O)C=CC(=O)OCCCCCC(C)C

Computed Properties

  • Exact Mass: 850.36058
  • Monoisotopic Mass: 858.357624
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 53
  • Rotatable Bond Count: 36
  • Complexity: 1040
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 3
  • Surface Charge: 0
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 158
  • XLogP3: nothing

Experimental Properties

  • Boiling Point: 342°Cat760mmHg
  • Flash Point: 122.9°C
  • PSA: 157.8
  • LogP: 8.40020

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